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Compound of Interest

Compound Name: Tris(4-chlorophenyl)phosphine

Cat. No.: B071986

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Tris(4-chlorophenyl)phosphine, a
significant organophosphorus compound utilized in various scientific domains. This document
details its fundamental chemical properties, synthesis, and analytical characterization, with a
focus on its applications in chemical research and drug development.

Core Molecular Data

Tris(4-chlorophenyl)phosphine, a chlorinated aromatic phosphine, is a solid at room
temperature. Its key molecular and physical properties are summarized below, providing a
foundational understanding of its chemical identity.
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Property Value Reference
Molecular Weight 365.62 g/mol [1112]
Molecular Formula C1sH12CIsP [2]

Linear Formula (CICeHa)3P [1]

CAS Number 1159-54-2 [11[2]

EC Number 214-596-7 [1]

MDL Number MFCD00013639 [1]

Purity 297% [2]

Synthesis and Experimental Protocols

The synthesis of Tris(4-chlorophenyl)phosphine typically involves the reaction of phosphorus
trichloride with a Grignard reagent derived from 1-bromo-4-chlorobenzene. A generalized
experimental workflow for its synthesis is outlined below.

General Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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